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Compound of Interest

Compound Name: D-Glucitol dinitrate

CAS No.: 71888-61-4

Cat. No.: B12657316

Get Quote

Chemical Identity & Structural Divergence[1][3]
The fundamental difference lies in the cyclization of the glucitol backbone.[1] This structural

modification dictates the pharmacokinetic (PK) and physicochemical profile of the resulting

nitrate ester.[1]
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Feature D-Glucitol Dinitrate Isosorbide Dinitrate (ISDN)

CAS Registry 71888-61-4 87-33-2

IUPAC Name
D-Glucitol, dinitrate (isomer

unspecified)

1,4:3,6-Dianhydro-D-glucitol

2,5-dinitrate

Core Structure Linear Polyol (Open Chain)
Bicyclic Furo[3,2-b]furan

(Rigid)

Formula C₆H₁₂N₂O₁₀ C₆H₈N₂O₈

Molecular Weight ~272.17 g/mol 236.14 g/mol

Lipophilicity (LogP) Low (< 0, highly polar)
~1.3 (Moderate, membrane

permeable)

Stability
Low (Prone to

hydrolysis/migration)
High (Sterically protected)

Structural Visualization
The following diagram illustrates the synthetic lineage and structural divergence. Isosorbide is

formed by the double dehydration of D-Glucitol.[1][2]
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Caption: Synthetic pathway distinguishing the direct nitration of glucitol (yielding unstable

variants) from the dehydration-first route yielding the stable Isosorbide Dinitrate.
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Physicochemical Performance
Stability and Solubility Profile
For drug development, the bicyclic ether structure of ISDN provides a "lock" that protects the

molecule from rapid non-enzymatic hydrolysis, a common failure point for linear sugar nitrates.

[1]

D-Glucitol Dinitrate:

Solubility: Highly water-soluble due to multiple free hydroxyl (-OH) groups (unless fully

nitrated to hexanitrate).[1]

Handling: Hygroscopic and prone to deliquescence.[1]

Explosive Risk: Linear polyol nitrates (similar to mannitol hexanitrate) have higher

explosive potential due to dense oxygen balance and lower activation energy for

decomposition.[1]

Isosorbide Dinitrate (ISDN):

Solubility: Sparingly soluble in water (1.0 mg/mL), freely soluble in organic solvents

(acetone, ether). This lipophilicity is critical for sublingual absorption and crossing the

blood-brain barrier.[1]

Melting Point: 70°C (Stable crystalline solid).[1]

Shelf Life: Stable in air and solution; resistant to hydrolysis compared to open-chain

analogs.[1]

Pharmacological Analysis (PK/PD)
The clinical superiority of ISDN stems from its ability to penetrate biological membranes and its

specific metabolic activation pathway.[1]

Mechanism of Action: NO Release
Both compounds function as Nitric Oxide (NO) donors, activating soluble guanylyl cyclase

(sGC) to produce cGMP, leading to vasodilation.[1] However, the efficiency of this release
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differs.[1]

ISDN: Requires enzymatic bioactivation (primarily by ALDH2 and CYP450) in the

mitochondria.[1] The rigid structure allows specific binding to these enzymes.[1]

Glucitol Dinitrate: Likely releases NO via non-specific thiol-mediated mechanisms in the

blood, leading to rapid but uncontrolled hypotension and higher oxidative stress.[1]

Metabolic Pathway (ISDN Specific)
ISDN is a prodrug subject to extensive first-pass metabolism.[1] This "defect" is actually a

feature, as it generates active metabolites with longer half-lives.[1]
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Caption: Metabolic activation of ISDN.[1] Unlike Glucitol Dinitrate, ISDN yields stable, active

mononitrate metabolites (5-ISMN) that extend the therapeutic window.[1]
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Experimental Protocols
Protocol A: Thin-Layer Chromatography (TLC)
Differentiation
To distinguish between the open-chain precursor (or impurities) and the cyclic ISDN.[1]

Stationary Phase: Silica gel 60 F254 plates.

Mobile Phase: Toluene : Ethyl Acetate (1:1 v/v).[1]

Sample Preparation: Dissolve 10 mg of substance in 1 mL acetone.

Detection: Spray with diphenylamine reagent and expose to UV light.[1]

Expected Results:

ISDN (Cyclic): Rf value ~0.6–0.7 (Higher mobility due to lipophilicity).[1]

D-Glucitol Dinitrate (Open): Rf value < 0.3 (Retained due to polarity of free hydroxyls).[1]

Protocol B: In Vitro Vasodilation Assay (Aortic Ring)
To compare potency.[1]

Tissue: Rat thoracic aorta rings (endothelium-denuded).[1]

Pre-contraction: Phenylephrine (1 µM).[1]

Dosing: Cumulative addition of nitrate (1 nM to 100 µM).

Measurement: Isometric tension recording.

Analysis: Calculate EC50.

Note: ISDN typically shows an EC50 in the low nanomolar range (~10–50 nM).[1] Open-

chain nitrates often show erratic potency due to rapid hydrolysis in the buffer before

reaching the tissue.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b12657316?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12657316?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

